Cas no 1803776-16-0 (3-Mercapto-4-methoxypicolinonitrile)
3-Mercapto-4-methoxypicolinonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-Mercapto-4-methoxypicolinonitrile
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- Inchi: 1S/C7H6N2OS/c1-10-6-2-3-9-5(4-8)7(6)11/h2-3,11H,1H3
- InChI Key: XISWUTDGNAYCLA-UHFFFAOYSA-N
- SMILES: SC1C(C#N)=NC=CC=1OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- XLogP3: 1
- Topological Polar Surface Area: 46.9
3-Mercapto-4-methoxypicolinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029008674-250mg |
3-Mercapto-4-methoxypicolinonitrile |
1803776-16-0 | 95% | 250mg |
$989.80 | 2022-04-02 | |
| Alichem | A029008674-1g |
3-Mercapto-4-methoxypicolinonitrile |
1803776-16-0 | 95% | 1g |
$2,866.05 | 2022-04-02 |
3-Mercapto-4-methoxypicolinonitrile Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-Mercapto-4-methoxypicolinonitrile
3-Mercapto-4-methoxypicolinonitrile: A Comprehensive Overview
The compound 3-Mercapto-4-methoxypicolinonitrile (CAS No. 1803776-16-0) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically pyridine derivatives, and exhibits unique chemical properties due to its functional groups. The presence of a mercapto group (-SH), a methoxy group (-OCH3), and a nitrile group (-CN) in its structure makes it a versatile molecule with diverse reactivity and applicability.
Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-Mercapto-4-methoxypicolinonitrile through various routes, including multi-component reactions and catalytic processes. These methods not only enhance the efficiency of synthesis but also allow for the exploration of its structural analogs, which are crucial for understanding its chemical behavior. The compound has been extensively studied for its role in drug design, where its ability to act as a ligand in metalloenzyme inhibition has shown promise in therapeutic applications.
One of the most notable applications of 3-Mercapto-4-methoxypicolinonitrile is in the field of coordination chemistry. Its ability to form stable complexes with transition metals has led to its use in designing catalysts for organic transformations. For instance, studies have demonstrated that this compound can act as a chelating agent, facilitating the catalytic conversion of alkanes to alkenes under mild conditions. This property not only highlights its potential in industrial catalysis but also underscores its role in sustainable chemical processes.
In addition to its catalytic applications, 3-Mercapto-4-methoxypicolinonitrile has gained attention in materials science due to its ability to form self-assembled monolayers (SAMs). These SAMs exhibit unique electronic and optical properties, making them ideal candidates for use in nanotechnology and sensor development. Recent research has explored the integration of this compound into graphene-based materials, where it enhances the material's conductivity and stability under harsh environmental conditions.
The biological activity of 3-Mercapto-4-methoxypicolinonitrile is another area of intense research. Studies have shown that this compound exhibits potent antioxidant properties, which could be harnessed in the development of novel therapeutic agents for treating oxidative stress-related diseases. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for exploring its role in cancer therapy. Preclinical studies indicate that it may inhibit the proliferation of cancer cells by targeting specific kinases involved in cell cycle regulation.
From an environmental perspective, 3-Mercapto-4-methoxypicolinonitrile has been investigated for its potential as a remediation agent in contaminated soils. Its ability to bind heavy metals through chelation has shown promise in phytoremediation strategies, where it can enhance the uptake and sequestration of toxic metals by plants. This application aligns with global efforts to develop eco-friendly solutions for pollution control.
Looking ahead, the continued exploration of 3-Mercapto-4-methoxypicolinonitrile is expected to yield further insights into its untapped potential. Collaborative efforts between chemists, biologists, and materials scientists are paving the way for innovative applications across multiple disciplines. As research progresses, this compound is poised to become a cornerstone in advancing both fundamental and applied sciences.
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